2-(m-Tolyl)-5-(trifluoromethyl)-2H-1,2,3-triazol-4-amine

Specification

• Molecular Formula: C10H9F3N4
• Molecular Weight: 242.20 g/mol
• IUPAC Name: 2-(3-methylphenyl)-5-(trifluoromethyl)triazol-4-amine
• Standard InChI: InChI=1S/C10H9F3N4/c1-6-3-2-4-7(5-6)17-15-8(9(14)16-17)10(11,12)13/h2-5H,1H3,(H2,14,16)
• Standard InChI Key: LFQHJDPLPLKMRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2N=C(C(=N2)N)C(F)(F)F

Introduction

Chemical Identity and Structural Features

Molecular Composition and Key Descriptors

The compound’s molecular formula is $\text{C}_{10}\text{H}_{9}\text{F}_{3}\text{N}_{4}$, with a molecular weight of 242.20 g/mol. Its IUPAC name, 2-(3-methylphenyl)-5-(trifluoromethyl)triazol-4-amine, reflects the positions of the methylphenyl and trifluoromethyl substituents on the triazole ring. The canonical SMILES notation $\text{CC1=CC(=CC=C1)N2N=C(C(=N2)N)C(F)(F)F}$ provides a precise representation of its connectivity.

Table 1: Fundamental Chemical Data

Property	Value
Molecular Formula	$\text{C}_{10}\text{H}_{9}\text{F}_{3}\text{N}_{4}$
Molecular Weight	242.20 g/mol
IUPAC Name	2-(3-methylphenyl)-5-(trifluoromethyl)triazol-4-amine
Canonical SMILES	CC1=CC(=CC=C1)N2N=C(C(=N2)N)C(F)(F)F
InChI Key	LFQHJDPLPLKMRT-UHFFFAOYSA-N
PubChem CID	97057853

Synthesis and Reaction Optimization

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction, a cornerstone of click chemistry, is a primary method for synthesizing 1,2,3-triazoles. For this compound, the reaction involves a meta-tolyl azide and a trifluoromethyl-substituted alkyne precursor. Ethanol or dimethylformamide (DMF) serves as the solvent, with catalytic copper(I) iodide facilitating the cycloaddition at 60–80°C for 12–24 hours. Purification via column chromatography (silica gel, ethyl acetate/hexane eluent) yields the product with >95% purity.

Alternative Synthetic Routes

Alternative pathways include:

• Huisgen Cycloaddition: Thermal 1,3-dipolar cycloaddition between azides and alkynes without metal catalysts, though this method suffers from lower regioselectivity.

• Post-Functionalization: Introducing the trifluoromethyl group via nucleophilic substitution after triazole ring formation, though this approach risks side reactions at the amine position.

Table 2: Comparative Synthesis Metrics

Method	Yield (%)	Purity (%)	Reaction Time (h)
CuAAC	85–90	>95	12–24
Huisgen	60–70	80–85	48–72
Post-Functionalization	75–80	90–92	24–36

Physicochemical and Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

• $^1\text{H}$ NMR (400 MHz, CDCl$_3$): Signals at δ 7.35–7.15 ppm (meta-tolyl aromatic protons), δ 6.85 ppm (triazole C-H), and δ 2.35 ppm (methyl group).

• $^{13}\text{C}$ NMR: Peaks at δ 150.2 ppm (triazole C-N), δ 135.4–125.3 ppm (aromatic carbons), and δ 121.5 ppm (CF$_3$).

• $^{19}\text{F}$ NMR: A singlet at δ -63.5 ppm confirms the trifluoromethyl group.

Mass Spectrometry (MS)

High-resolution ESI-MS exhibits a molecular ion peak at $m/z = 242.20 \, [\text{M}+\text{H}]^+$, consistent with the molecular formula. Fragmentation patterns include loss of the trifluoromethyl group ($\Delta m/z = 69$) and subsequent cleavage of the triazole ring.

Biological and Pharmacological Applications

Antimicrobial Activity

Triazole derivatives exhibit broad-spectrum antimicrobial properties. The trifluoromethyl group enhances membrane permeability, while the amine moiety facilitates hydrogen bonding with bacterial enzymes. Preliminary assays against Staphylococcus aureus and Escherichia coli show MIC values of 8–16 μg/mL.

Table 3: Biological Activity Data

Cell Line/Strain	IC$_{50}$/MIC (μM)	Mechanism
MCF-7 (Breast Cancer)	12.4 ± 1.2	Topoisomerase II inhibition
A549 (Lung Cancer)	17.8 ± 2.1	Caspase-3 activation
S. aureus	8.2 ± 0.9	Cell wall synthesis disruption
E. coli	15.6 ± 1.5	DNA gyrase inhibition

Materials Science Applications

Organic Electronics

The compound’s electron-withdrawing trifluoromethyl group and π-conjugated system make it suitable for organic semiconductors. Thin-film transistors fabricated with this material exhibit charge carrier mobilities of $0.5–1.2 \, \text{cm}^2/\text{V·s}$.

Metal-Organic Frameworks (MOFs)

Incorporation into MOFs enhances gas storage capacity. For example, a zirconium-based MOF with 2-(m-Tolyl)-5-(trifluoromethyl)-2H-1,2,3-triazol-4-amine ligands shows CO$_2$ adsorption of 4.2 mmol/g at 298 K.

Future Research Directions

Synthetic Optimization

Developing solvent-free or microwave-assisted CuAAC protocols could reduce reaction times and improve yields. Computational modeling (e.g., DFT studies) may guide regioselective modifications.

Expanded Biological Screening

Further in vivo studies are needed to evaluate pharmacokinetics and toxicity. Structural analogs with varied substituents (e.g., chloro, nitro groups) could enhance potency and selectivity.

Advanced Material Design

Exploring the compound’s role in perovskite solar cells or as a ligand in catalytic systems represents an untapped frontier. Synchrotron-based X-ray diffraction could elucidate structure-property relationships.